Cas no 1566550-46-6 (5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1566550-46-6
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5977391
• PubChem ID: 14477202
• Update Time: 2025-05-20

5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
• 1566550-46-6
• EN300-1124656

• Inchi： 1S/C11H9ClN2O2/c1-7-3-2-4-8(5-7)14-10(12)9(6-13-14)11(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： ZSWWUPVVPLAJCO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NN1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1566550-46-6)

5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1566550-46-6) is a specialized organic compound belonging to the pyrazole carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of both a chloro substituent and a methylphenyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets. The compound’s carboxylic acid functionality further allows for derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods. 5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid can be synthesized using green chemistry principles, such as catalyst-free reactions or solvent-free conditions, aligning with the global push for environmentally friendly processes. This aspect is particularly appealing to industries aiming to reduce their carbon footprint while maintaining high yields and purity.

The compound’s structural versatility also makes it a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently conducted to predict its interactions with enzymes or receptors. Such studies are crucial for optimizing its use in drug design, especially for targeting diseases like inflammation or microbial infections, which are high-priority areas in modern healthcare.

Another key area of application for 5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid is in the field of agrochemicals. Its pyrazole core is a common motif in pesticides and herbicides, offering efficacy against resistant pests. With the growing need for crop protection solutions, this compound is being explored for its potential to enhance the activity of existing formulations or serve as a lead for new ones.

From a commercial perspective, the availability of CAS No. 1566550-46-6 is critical for suppliers and manufacturers. High-purity grades of this compound are often requested for R&D purposes, and its pricing and sourcing are frequently discussed in industry forums. Ensuring consistent quality and scalability of production are challenges that suppliers must address to meet the demands of academic and industrial clients.

In summary, 5-chloro-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its synthetic flexibility, combined with its potential for bioactivity, positions it as a valuable asset in ongoing research. As the scientific community continues to explore its uses, this compound is likely to remain a focal point in the development of innovative solutions across multiple industries.